Cas no 2137606-02-9 (Tert-butyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate)

• Product Name: Tert-butyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate
• CAS No: 2137606-02-9
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 5843656
• PubChem ID: 165955733
• Update Time: 2025-11-06

Tert-butyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-786962
• 2137606-02-9
• tert-butyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate
• Tert-butyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate

• Inchi： 1S/C14H20O2/c1-14(2,3)16-13(15)7-5-10-4-6-11-9-12(11)8-10/h10-12H,4,6,8-9H2,1-3H3
• InChI Key： QEWJNOURXYQLNW-UHFFFAOYSA-N
• SMILES： O(C(C#CC1CCC2CC2C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Tert-butyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate

Exploring the Chemistry and Applications of Tert-butyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate (CAS No. 2137606-02-9)

In the realm of synthetic organic chemistry, Tert-butyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate (CAS No. 2137606-02-9) has emerged as a compound of significant interest due to its unique structural features and versatile reactivity. This bicyclic derivative, characterized by its prop-2-ynoate moiety and tert-butyl ester group, offers a rich platform for chemical transformations, making it valuable in pharmaceutical research, material science, and agrochemical development. Its CAS number 2137606-02-9 serves as a critical identifier for researchers seeking high-purity reagents for advanced synthesis.

The compound's bicyclo[4.1.0]heptane core introduces steric constraints and electronic effects that influence its reactivity in click chemistry and cycloaddition reactions, topics frequently searched in academic databases. Recent trends in AI-driven drug discovery have amplified interest in such scaffolds, as they are often used to generate 3D molecular diversity in virtual screening libraries. Researchers exploring "bioisosteres for drug design" or "strained ring systems in catalysis" will find this compound particularly relevant, given its potential to modulate pharmacokinetic properties.

From a synthetic perspective, the tert-butyl ester group in 2137606-02-9 provides both stability and deprotection flexibility, addressing common challenges in multistep organic synthesis. This aligns with frequent search queries like "protecting group strategies 2024" or "ester derivatives for peptide coupling." The compound's alkyne functionality further enables Sonogashira couplings and metal-catalyzed transformations, making it a hotspot for methodologies published in journals like Organic Letters and Advanced Synthesis & Catalysis.

Environmental considerations also play a role in its applications. With growing searches for "green chemistry alternatives" and "sustainable synthetic routes," the efficient utilization of Tert-butyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate in atom-economic reactions positions it as a candidate for eco-friendly process development. Its potential in bioconjugation—a trending topic in antibody-drug conjugate (ADC) research—further underscores its industrial relevance.

Analytical characterization of this compound typically involves NMR spectroscopy (particularly ¹³C and ¹H) and high-resolution mass spectrometry (HRMS), techniques frequently queried alongside CAS 2137606-02-9 in scientific literature. The bicyclo[4.1.0]heptane ring system generates distinct spectral signatures, aiding in structural verification—a detail crucial for laboratories validating synthetic intermediates.

In material science, the strained ring system of 2137606-02-9 has sparked investigations into its use for polymeric networks with tailored mechanical properties. Searches combining "high-performance polymers" and "strain-promoted crosslinkers" reflect this niche application. Meanwhile, computational chemists modeling "ring strain energy effects" often reference such compounds to benchmark theoretical calculations against experimental data.

As the demand for novel chemical entities grows across industries, Tert-butyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate exemplifies how structurally complex intermediates enable innovation. Its dual functionality—combining a reactive alkyne with a sterically shielded ester—makes it a compelling case study for lectures on modern synthetic strategies, frequently searched by educators and students alike.